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Cat. No.: B1684372 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Raxatrigine (also known as Vixotrigine, GSK-1014802, and CNV1014802) is a state-

dependent sodium channel blocker.[1][2] Initially investigated as a selective inhibitor of the

Nav1.7 sodium channel, it is now considered a broad-spectrum inhibitor of voltage-gated

sodium channels.[3][4] Raxatrigine has been the subject of clinical trials for various

neuropathic pain conditions, including trigeminal neuralgia and lumbosacral radiculopathy.[3][5]

Proper preparation of stock solutions is critical for accurate and reproducible experimental

results. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving Raxatrigine for in vitro

studies due to its high solubilizing capacity. This document provides detailed protocols for the

preparation, storage, and handling of Raxatrigine stock solutions using DMSO.

Physicochemical Properties of Raxatrigine
A summary of the key physicochemical properties of Raxatrigine is provided in the table below.
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Property Value Reference

Synonyms
Vixotrigine, GSK-1014802,

CNV1014802
[1][3]

Molecular Formula C18H19FN2O2 [1][6][7][8]

Molecular Weight 314.35 g/mol [1][8][9]

Appearance White to off-white solid [1]

CAS Number 934240-30-9 [1][3][9]

Solubility and Storage
The solubility and recommended storage conditions for Raxatrigine in DMSO are crucial for

maintaining the integrity of the compound.

Parameter Details Reference

Solvent DMSO [1]

Solubility 100 mg/mL (318.12 mM) [1]

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month
[1][2]

Storage Notes

Aliquot to avoid repeated

freeze-thaw cycles. Use newly

opened, anhydrous DMSO as

it is hygroscopic.

[1][10]

Experimental Protocols
Materials

Raxatrigine powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes or vials

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/CNV1014802.html
https://en.wikipedia.org/wiki/Vixotrigine
https://www.medchemexpress.com/CNV1014802.html
https://www.oatext.com/Moving-targets-in-sodium-channel-blocker-development-the-case-of-raxatrigine-from-a-central-NaV1-3-blocker-via-a-peripheral-NaV1-7-blocker-to-a-less-selective-sodium-channel-blocker.php
https://m.script-one.com/pdf/JMT-1-104.pdf
https://www.axonmedchem.com/1899-cnv-1014802
https://www.medchemexpress.com/CNV1014802.html
https://www.axonmedchem.com/1899-cnv-1014802
https://pubchem.ncbi.nlm.nih.gov/compound/Raxatrigine
https://www.medchemexpress.com/CNV1014802.html
https://www.medchemexpress.com/CNV1014802.html
https://en.wikipedia.org/wiki/Vixotrigine
https://pubchem.ncbi.nlm.nih.gov/compound/Raxatrigine
https://www.benchchem.com/product/b1684372?utm_src=pdf-body
https://www.medchemexpress.com/CNV1014802.html
https://www.medchemexpress.com/CNV1014802.html
https://www.medchemexpress.com/CNV1014802.html
https://www.medchemexpress.com/CNV1014802-hydrochloride.html
https://www.medchemexpress.com/CNV1014802.html
https://www.dbaitalia.it/cataloghi/catalogo_402.pdf
https://www.benchchem.com/product/b1684372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)

Protocol for Preparation of a 100 mM Raxatrigine Stock
Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of Raxatrigine in DMSO.

Preparation: Work in a clean, designated area. Ensure all equipment is properly calibrated

and sterile.

Weighing Raxatrigine: Accurately weigh the desired amount of Raxatrigine powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh out 31.44 mg of Raxatrigine
(Molecular Weight = 314.35 g/mol ).

Dissolution:

Add the weighed Raxatrigine powder to a sterile microcentrifuge tube or vial.

Add the calculated volume of anhydrous DMSO. For a 100 mM solution with 31.44 mg of

Raxatrigine, add 1 mL of DMSO.

Vortex the solution thoroughly until the powder is completely dissolved.

If dissolution is slow, brief sonication in an ultrasonic water bath may be used to facilitate

the process.[1][2] Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will help to avoid repeated freeze-thaw cycles which can

degrade the compound.[10]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.
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Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][2]

Diagrams
Experimental Workflow: Raxatrigine Stock Solution
Preparation

Workflow for Raxatrigine Stock Solution Preparation
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Caption: A flowchart outlining the key steps for preparing a Raxatrigine stock solution in

DMSO.
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Conceptual Signaling Pathway: Mechanism of Action of
Raxatrigine

Conceptual Pathway: Raxatrigine as a Sodium Channel Blocker
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Caption: Raxatrigine's mechanism of action involves blocking voltage-gated sodium channels.

Safety Precautions
Raxatrigine: Handle Raxatrigine powder in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

DMSO: DMSO is readily absorbed through the skin and can carry other dissolved

substances with it. Avoid direct contact with skin and eyes. Always wear gloves when

handling DMSO solutions.
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Disclaimer: This document is intended for research use only. The protocols and information

provided are based on currently available data and should be used as a guide. Researchers

should always consult the relevant safety data sheets (SDS) for all chemicals used and adhere

to their institution's safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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